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Compound of Interest

Compound Name: (+)-Sparteine

cat. No.: B1678271

This guide provides essential safety and logistical information for the proper disposal of (+)-
Sparteine, intended for researchers, scientists, and drug development professionals. The
following procedures are designed to ensure the safe handling and disposal of this compound
in a laboratory setting, in compliance with general safety standards.

Disclaimer: All waste must be managed in accordance with local, state, and federal regulations.
[1] Users must consult their local Waste Management Authority and institutional Environmental
Health & Safety (EHS) office for specific requirements, as legislation can vary.[1]

l. Core Safety & Hazard Information

(+)-Sparteine is a hazardous substance that requires careful handling.[1] It is classified as
harmful if swallowed and is recognized as being very toxic to aquatic life with long-lasting
effects.[1][2] Therefore, preventing its release into the environment is critical.[2] Key
incompatibilities include oxidizing agents, and contact with them should be avoided.[1][3]

Il. Quantitative Data Summary

The following table summarizes key quantitative data for (+)-Sparteine and its sulfate salt.
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Parameter Value Source
Toxicity (LD50)

Oral (rat) 960 mg/kg [1]
Intraperitoneal (rat) 42 mg/kg [1]

Oral (mouse) 220 mg/kg [1]
Intraperitoneal (mouse) 36 mg/kg [1]
Subcutaneous (mouse) 105 mg/kg [1]

Physicochemical Properties

Water Solubility ~3.08 g/L (1 g/325 ml) [1]
pKal 2.24 (@ 20°C) [1]
pKa2 9.46 (@ 20°C) [1]

Regulatory & Disposal

Recommended pH for Drain
_ o 55-9.0 [4]
Disposal (after neutralization)

lll. Disposal Decision Workflow

The proper disposal route for (+)-Sparteine depends on its form, quantity, and whether it is
contaminated. The following diagram outlines the decision-making process for managing (+)-
Sparteine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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